Cas no 14938-35-3 (4-Pentylphenol)

4-Pentylphenol structure

Product Name:4-Pentylphenol

CAS No:14938-35-3

MF:C₁₁H₁₆O

MW:164.244143486023

MDL:MFCD00020211

CID:49976

PubChem ID:87574971

Update Time:2025-04-18

4-Pentylphenol Chemical and Physical Properties

Names and Identifiers

- 4-Pentylphenol
- P-N-PENTYLPHENOL
- P-N-AMYL PHENOL
- P-PENTYLPHENOL
- 4-N-PENTYLPHENOL
- 4-N-AMYLPHENOL
- 4-AMYLPHENOL
- 4-pentyl-pheno
- Amyl p-hydroxybenzene
- 5PO
- p-Amylphenol
- Pentylphenol,-p
- p-pentyl-pheno
- Phenol, 4-pentyl-
- Phenol, p-pentyl-
- 4-Pentyl-phenol
- ZNPSUQQXTRRSBM-UHFFFAOYSA-N
- AK208719
- 40069Q368Q
- p-n-Amylphenol
- p-Hydroxy-n-pentylbenzene
- C14466
- DSSTox_CID_24164
- DSSTox_GSID_44164
- KSC174Q2F
- BID
- 14938-35-3
- EINECS 239-015-4
- MFCD00020211
- BIDD:ER0050
- UNII-40069Q368Q
- 4-06-00-03370 (Beilstein Handbook Reference)
- AS-15901
- 1438-35-3
- BRN 1364424
- CHEBI:34441
- to_000011
- 1219805-30-7
- Tox21_303837
- AKOS000121477
- CAS-14938-35-3
- Q27116071
- 4-N-PENTYLPHENOL-2,3,5,6-D4, OD
- NCGC00356967-01
- 4-N-PENTYLPHENOL-D16
- P0843
- 4-Pentylphenol, >=98.0% (GC)
- FT-0617618
- DTXSID9044164
- W-108086
- 4-N-PENTYL-D11-PHENOL
- SGCUT00115
- 1219805-40-9
- SCHEMBL30970
- CHEMBL153388
- DTXCID7024164
- FT-0619318
- CS-W010828
- NS00024890
- DA-60377
- DA-70124
- DB-028993
- MDL： MFCD00020211
- Inchi： 1S/C11H16O/c1-2-3-4-5-10-6-8-11(12)9-7-10/h6-9,12H,2-5H2,1H3
- InChI Key： ZNPSUQQXTRRSBM-UHFFFAOYSA-N
- SMILES： OC1C=CC(=CC=1)CCCCC
- BRN： 1364424

Computed Properties

Exact Mass: 164.12000
Monoisotopic Mass: 164.120115
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 4
Complexity: 104
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 20.2
Surface Charge: 0
Tautomer Count: 2

Experimental Properties

Color/Form: Colorless liquid
Density: 0.960 g/mL at 20 °C(lit.)
Melting Point: 23-25 ºC
Boiling Point: 250°C(lit.)
Flash Point: Fahrenheit: 212 ° f
Celsius: 100 ° c
Refractive Index: n20/D 1.515
PSA: 20.23000
LogP: 3.12490
Solubility: Soluble in ethanol, diethyl ether and sodium hydroxide solution, very slightly soluble in hot water.
Sensitiveness: Sensitive to light and air

4-Pentylphenol Security Information

Symbol:
Prompt：dangerous
Signal Word：Danger
Hazard Statement： H314-H400
Warning Statement： P260-P264-P273-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P391-P405-P501
Hazardous Material transportation number：UN 2430 8/PG 1
WGK Germany：3
Hazard Category Code： 34
Safety Instruction： S26-S36/37/39-S45
RTECS：SM6750000
Hazardous Material Identification：
HazardClass：8
PackingGroup：III
TSCA：Yes
Storage Condition：Store at room temperature
Packing Group：III
Hazard Level：8
Safety Term：8
Packing Group：III
Risk Phrases：R34

4-Pentylphenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	A131897-100g	4-Pentylphenol	14938-35-3	≥98.0%(GC)	100g	¥409.90	2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	A131897-25g	4-Pentylphenol	14938-35-3	≥98.0%(GC)	25g	¥114.90	2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	A131897-500g	4-Pentylphenol	14938-35-3	≥98.0%(GC)	500g	¥1636.90	2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	A131897-5g	4-Pentylphenol	14938-35-3	≥98.0%(GC)	5g	¥32.90	2023-09-04
AstaTech	27300-5/G	4-PENTYLPHENOL	14938-35-3	97%	5g	$10	2023-09-15
AstaTech	27300-25/G	4-PENTYLPHENOL	14938-35-3	97%	25/G	$110	2022-06-02
AstaTech	27300-4*25/G	4-PENTYLPHENOL	14938-35-3	97%	4*25/G	$319	2022-06-02
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	P0843-25ML	4-Amylphenol	14938-35-3	>98.0%(GC)	25ml	¥230.00	2024-04-15
Alichem	A019146478-25g	4-Pentylphenol	14938-35-3	95%	25g	177.16 USD	2021-06-15
Alichem	A019146478-100g	4-Pentylphenol	14938-35-3	95%	100g	454.74 USD	2021-06-15

4-Pentylphenol Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:14938-35-3)4-Pentylphenol

Order Number:sfd9169

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:35

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:14938-35-3)4-n-Amylphenol

Order Number:LE11593

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:05

Price ($):discuss personally

Email:18501500038@163.com

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2. Bio-analytical and chemical characterisation of offshore produced water effluents for estrogen receptor (ER) agonists

Kevin V. Thomas,Jan Balaam,Mark R. Hurst,John E. Thain J. Environ. Monit. 2004 6 593
3. Polar organic chemical integrative sampler (POCIS): application for monitoring organic micropollutants in wastewater effluent and surface water

Cécile Miège,Hélène Budzinski,Romain Jacquet,Coralie Soulier,Thomas Pelte,Marina Coquery J. Environ. Monit. 2012 14 626
4. Investigation of high Δε derivatives of the [closo-1-CB9H10]? anion for liquid crystal display applications

Jacek Pecyna,Piotr Kaszyński,Bryan Ringstrand,Matthias Bremer J. Mater. Chem. C 2014 2 2956
5. Hydrophilic oxygen radical absorbance capacity values of low-molecular-weight phenolic compounds containing carbon, hydrogen, and oxygen

Shuhei Sakurai,Akito Kikuchi,Hiroaki Gotoh RSC Adv. 2022 12 4094

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